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Compound of Interest

Compound Name:
3-Amino-3-(4-chlorophenyl)-2-

methylpropanoic acid

Cat. No.: B12273933

Get Quote

Compound Class:

-Methyl-

-Amino Acid (Constrained

-Phenylalanine Analog) Primary Applications: Peptidomimetics, Foldamer Synthesis, Chiral
Drug Development Target Audience: Medicinal Chemists, Peptide Scientists, Structural
Biologists

Introduction & Scientific Significance
3-Amino-3-(4-chlorophenyl)-2-methylpropanoic acid is a conformationally constrained

-amino acid. Unlike flexible linear peptides, the introduction of the methyl group at the

-position (C2) and the chlorophenyl group at the

-position (C3) creates significant steric hindrance. This restriction locks the molecular backbone
into specific torsion angles, making this compound a critical tool for:
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Foldamer Engineering: Inducing stable secondary structures (e.g., 14-helices or 12-helices)

in

-peptides that resist proteolytic degradation.

Pharmacophore Optimization: Serving as a bioisostere for

-amino acids (like Baclofen) or

-amino acids, enhancing metabolic stability and receptor selectivity (e.g., in MDM2-p53
inhibitors or GABA-B ligands).

Chiral Scaffolding: With two stereogenic centers (C2 and C3), the compound exists as four

stereoisomers. The specific

or

configurations are often required to match biological binding pockets.

Structural Logic
The "2-methyl" substitution is the functional key. In standard

-amino acids, the C

-C

bond rotates freely. The

-methyl group introduces

strain, forcing the backbone into a gauche conformation that nucleates helix formation.

Experimental Protocols
Protocol A: Chiral Purity Analysis (HPLC)
Objective: To resolve and quantify the four stereoisomers (syn/anti pairs) of the compound. Due

to the two chiral centers, standard C18 chromatography is insufficient.

Materials:
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Column: Chiralpak IA or IC (Immobilized Amylose/Cellulose derivatives), 4.6 x 250 mm, 5

µm.

Mobile Phase: Hexane : Ethanol : TFA (80 : 20 : 0.1 v/v/v).

Detection: UV at 254 nm (targeting the chlorophenyl chromophore).

Sample: 1 mg/mL in Ethanol.

Methodology:

Equilibration: Flush column with mobile phase at 1.0 mL/min for 30 mins.

Injection: Inject 10 µL of the sample.

Separation Logic: The anti diastereomers typically elute differently from the syn

diastereomers due to internal H-bonding capabilities. The enantiomers within each pair are

resolved by the chiral stationary phase.

Calculation: Calculate Enantiomeric Excess (ee) and Diastereomeric Ratio (dr) using peak

area integration.

Expected Result: Four distinct peaks. Order of elution depends on the specific column

chemistry but typically follows:

,

,

,

.

Protocol B: Solid-Phase Peptide Synthesis (SPPS)
Incorporation
Objective: To couple this sterically hindered amino acid into a growing peptide chain. Standard

coupling reagents often fail due to the
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-methyl steric bulk.

Reagents:

Resin: Rink Amide resin (low loading, ~0.3 mmol/g recommended to prevent aggregation).

Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium

3-oxid hexafluorophosphate) and HOAt.

Base: DIPEA (Diisopropylethylamine).

Solvent: DMF (anhydrous).

Step-by-Step Procedure:

Fmoc-Protection: Ensure the amino acid is Fmoc-protected. (If starting from free acid: React

with Fmoc-OSu and NaHCO

in Acetone/Water).

Activation:

Mix Fmoc-AA (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

Add DIPEA (6 eq) immediately before adding to the resin.

Note: Pre-activation for 1-2 mins is crucial, but do not exceed 5 mins to avoid

racemization.

Coupling:

Add activated mixture to the resin.

Double Coupling: Perform the coupling reaction twice (2 x 2 hours) or use microwave

irradiation (75°C, 10 mins) to drive the reaction to completion against the steric barrier.

Monitoring: Use the Chloranil test (more sensitive for secondary amines/hindered primary

amines) rather than the Kaiser test to verify coupling completion.
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Synthesis Pathway (Mannich-Type)
The most robust method to access this scaffold is the Mannich reaction, which allows for the

simultaneous creation of the C-C bond and the introduction of the amine.

Mechanism:

Imine Formation: 4-Chlorobenzaldehyde condenses with a chiral sulfinamide or simple

amine to form an imine.

Enolate Addition: A propionate ester (providing the 2-methyl group) is converted to an

enolate (using LDA or LiHMDS) and attacks the imine.

Stereocontrol: The transition state (Zimmerman-Traxler) determines the syn/anti selectivity.

4-Chlorobenzaldehyde Aldimine Intermediate
+ Amine/Sulfinamide

Propionate Ester
(Source of Methyl)

Lithium Enolate+ LDA, -78°C

Zimmerman-Traxler
Transition State

3-Amino-3-(4-chlorophenyl)-
2-methylpropanoic acid

Hydrolysis & Deprotection

Click to download full resolution via product page

Caption: Convergent synthesis via Mannich reaction. The enolate geometry controls the C2

stereochemistry, while the imine face controls C3.

Biological & Structural Data Summary
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Parameter Value / Characteristic Relevance

Molecular Weight 213.66 g/mol Small molecule fragment

pKa (COOH) ~3.8 Acidic moiety for salt bridges

pKa (NH2) ~9.5 Protonated at physiological pH

Lipophilicity
High (due to Cl-Phenyl +

Methyl)

Enhanced membrane

permeability vs. non-

methylated analog

Preferred Conformation
Gauche (torsion

~ 60°)

Promotes helical folding in

-peptides

Experimental Use Case: MDM2-p53 Inhibition
In drug discovery, this scaffold is used to mimic the hydrophobic residues of p53 (specifically

Phe19, Trp23, Leu26) that bind to the MDM2 cleft.

Experiment: Fluorescence Polarization (FP) Competition Assay.

Role: The 4-chlorophenyl group occupies the hydrophobic pocket (Trp23 mimic), while the

carboxylic acid forms hydrogen bonds with His96 of MDM2. The 2-methyl group restricts the

entropy loss upon binding, potentially increasing affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN117295825A - Biomarkers for cancer treatment using MDM2 antagonists - Google
Patents [patents.google.com]

2. CN117295825A - Biomarkers for cancer treatment using MDM2 antagonists - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Application Note: 3-Amino-3-(4-chlorophenyl)-2-
methylpropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12273933/docs#application-note-3-amino-3-4-
chlorophenyl-2-methylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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